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Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lincomycin hydrochloride monohydrate is the hydrated hydrochloride salt of lincomycin, a
lincosamide antibiotic produced by the actinobacterium Streptomyces lincolnensis.[1] It is a
narrow-spectrum antibiotic primarily effective against Gram-positive bacteria.[2][3][4]
Lincomycin functions by inhibiting bacterial protein synthesis through specific binding to the
50S ribosomal subunit, which interferes with the peptidyl transferase center and prevents the
elongation of the polypeptide chain.[1][3][5] This document provides a comprehensive overview
of its chemical properties, stability, and the experimental protocols used for its characterization.

Physicochemical Properties

Lincomycin hydrochloride monohydrate is a white or nearly white crystalline powder.[1][6] It
may have a faint mercaptan-like odor and a bitter taste.[1][7] The compound is stable in its dry,
crystalline form when protected from air and light.[1]

Table 1: Physicochemical Data for Lincomycin Hydrochloride Monohydrate
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Property Value Citations
Molecular Formula C18H34N206S-HCI-H20 [1]8]
Molecular Weight 461.01 g/mol [11[2]18191[10]
CAS Number 7179-49-9 [2]1819][10]
Melting Point 151 - 157 °C [1]

pKa 7.6 [11[7]021]
Specific Optical Rotation +134° to +139° (c=1, H20) [1]

Water Content 3.7% to 4.5% [1]

Chemical Structure

The chemical structure of Lincomycin hydrochloride monohydrate consists of a propylhygric
acid moiety linked to a methylthio-lincosaminide sugar derivative. The hydrochloride salt is

formed at the basic N-methylproline.
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Caption: Chemical components of Lincomycin hydrochloride monohydrate.

Solubility

Lincomycin hydrochloride monohydrate exhibits varying solubility in different solvents, a

critical factor for its formulation and administration.

Table 2: Solubility of Lincomycin Hydrochloride Monohydrate
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Solvent Solubility Citations
Water Very soluble (= 50 mg/mL) [L11211315111.2]
Phosphate-Buffered Saline

120 mg/mL [2]
(PBS)
Dimethyl Sulfoxide (DMSO) 92 mg/mL [2][8]
Ethanol (96%) Slightly soluble [1][2][12]
Acetone Very slightly soluble [1][12]

Stability Profile

The stability of Lincomycin hydrochloride monohydrate is influenced by pH, temperature,
and the presence of oxidizing agents.[13] In its solid state, it is relatively stable when stored in
well-closed containers and protected from light and humidity.[6]

In solution, its stability is highly pH-dependent, with optimal stability observed around pH 4.[6]
[14] Degradation is more rapid in alkaline conditions compared to acidic conditions.[14][15]
Forced degradation studies have shown that it degrades rapidly in the presence of hydrogen
peroxide.[6][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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